Cas no 2260936-78-3 ([5-(Trifluoromethyl)oxazol-4-yl]methanamine hydrochloride)

[5-(Trifluoromethyl)oxazol-4-yl]methanamine hydrochloride is a versatile heterocyclic amine derivative featuring a trifluoromethyl-substituted oxazole core. The compound is characterized by its high purity and stability, making it suitable for use in pharmaceutical and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the oxazole ring contributes to its potential as a building block for bioactive molecules. The hydrochloride salt form ensures improved solubility and handling properties. This intermediate is particularly valuable in medicinal chemistry for the synthesis of novel compounds targeting CNS disorders, inflammation, and infectious diseases. Its structural features enable efficient derivatization, supporting diverse synthetic applications.
[5-(Trifluoromethyl)oxazol-4-yl]methanamine hydrochloride structure
2260936-78-3 structure
Product Name:[5-(Trifluoromethyl)oxazol-4-yl]methanamine hydrochloride
CAS No:2260936-78-3
MF:C5H6ClF3N2O
MW:202.562150478363
CID:6304526
PubChem ID:137919901
Update Time:2025-05-23

[5-(Trifluoromethyl)oxazol-4-yl]methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2260936-78-3
    • AT18708
    • EN300-6731600
    • [5-(trifluoromethyl)-1,3-oxazol-4-yl]methanamine hydrochloride
    • [5-(trifluoromethyl)oxazol-4-yl]methanamine hydrochloride
    • [5-(trifluoromethyl)-1,3-oxazol-4-yl]methanamine;hydrochloride
    • (5-(TRIFLUOROMETHYL)OXAZOL-4-YL)METHANAMINE HCL
    • [5-(Trifluoromethyl)oxazol-4-yl]methanamine hydrochloride
    • Inchi: 1S/C5H5F3N2O.ClH/c6-5(7,8)4-3(1-9)10-2-11-4;/h2H,1,9H2;1H
    • InChI Key: KOJGWQSRVPFRJV-UHFFFAOYSA-N
    • SMILES: Cl.FC(C1=C(CN)N=CO1)(F)F

Computed Properties

  • Exact Mass: 202.0120750g/mol
  • Monoisotopic Mass: 202.0120750g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 138
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52Ų

[5-(Trifluoromethyl)oxazol-4-yl]methanamine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6731600-0.05g
[5-(trifluoromethyl)-1,3-oxazol-4-yl]methanamine hydrochloride
2260936-78-3 95.0%
0.05g
$238.0 2025-03-13
Enamine
EN300-6731600-0.1g
[5-(trifluoromethyl)-1,3-oxazol-4-yl]methanamine hydrochloride
2260936-78-3 95.0%
0.1g
$355.0 2025-03-13
Enamine
EN300-6731600-0.25g
[5-(trifluoromethyl)-1,3-oxazol-4-yl]methanamine hydrochloride
2260936-78-3 95.0%
0.25g
$509.0 2025-03-13
Enamine
EN300-6731600-0.5g
[5-(trifluoromethyl)-1,3-oxazol-4-yl]methanamine hydrochloride
2260936-78-3 95.0%
0.5g
$803.0 2025-03-13
Enamine
EN300-6731600-1.0g
[5-(trifluoromethyl)-1,3-oxazol-4-yl]methanamine hydrochloride
2260936-78-3 95.0%
1.0g
$1029.0 2025-03-13
Enamine
EN300-6731600-2.5g
[5-(trifluoromethyl)-1,3-oxazol-4-yl]methanamine hydrochloride
2260936-78-3 95.0%
2.5g
$2014.0 2025-03-13
Enamine
EN300-6731600-5.0g
[5-(trifluoromethyl)-1,3-oxazol-4-yl]methanamine hydrochloride
2260936-78-3 95.0%
5.0g
$2981.0 2025-03-13
Enamine
EN300-6731600-10.0g
[5-(trifluoromethyl)-1,3-oxazol-4-yl]methanamine hydrochloride
2260936-78-3 95.0%
10.0g
$4421.0 2025-03-13
Aaron
AR028776-50mg
[5-(trifluoromethyl)-1,3-oxazol-4-yl]methanamine hydrochloride
2260936-78-3 95%
50mg
$353.00 2025-02-15
Aaron
AR028776-100mg
[5-(trifluoromethyl)-1,3-oxazol-4-yl]methanamine hydrochloride
2260936-78-3 95%
100mg
$514.00 2025-02-15

Additional information on [5-(Trifluoromethyl)oxazol-4-yl]methanamine hydrochloride

[5-(Trifluoromethyl)oxazol-4-yl]methanamine hydrochloride: A Comprehensive Overview

[5-(Trifluoromethyl)oxazol-4-yl]methanamine hydrochloride (CAS No. 2260936-78-3) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a trifluoromethyl group attached to an oxazole ring, further substituted with a methanamine group and a hydrochloride counterion. The combination of these functional groups makes this compound highly versatile, with potential applications in drug discovery, agrochemicals, and materials science.

The oxazole ring is a key structural feature of this compound, contributing to its stability and reactivity. Oxazole derivatives are well-known for their ability to participate in various chemical reactions, including nucleophilic substitutions and cycloadditions. The presence of the trifluoromethyl group enhances the compound's electronic properties, making it more electron-deficient and reactive. This feature is particularly advantageous in medicinal chemistry, where such groups are often used to improve drug bioavailability and pharmacokinetics.

Recent studies have highlighted the potential of [5-(Trifluoromethyl)oxazol-4-yl]methanamine hydrochloride as a building block for constructing bioactive molecules. For instance, researchers have explored its role in the synthesis of H1 histamine receptor antagonists, which are widely used in the treatment of allergies and other inflammatory conditions. The compound's ability to form stable complexes with biological targets has been validated through computational modeling and in vitro assays.

In addition to its medicinal applications, this compound has shown promise in the development of agrochemicals. Its ability to inhibit key enzymes involved in plant pathogenesis has been demonstrated in recent field trials, suggesting its potential as a novel fungicide or herbicide. The trifluoromethyl group plays a critical role in enhancing the compound's stability under environmental conditions, making it suitable for agricultural use.

The synthesis of [5-(Trifluoromethyl)oxazol-4-yl]methanamine hydrochloride involves a multi-step process that typically begins with the preparation of the oxazole ring precursor. This is followed by substitution reactions to introduce the trifluoromethyl group and the methanamine moiety. The final step involves protonation with hydrochloric acid to yield the hydrochloride salt. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of this synthesis pathway.

From an environmental perspective, the compound's degradation pathways have been studied extensively to ensure its safety for industrial and agricultural applications. Research indicates that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This aligns with current global efforts to develop sustainable chemical products that meet stringent environmental regulations.

In conclusion, [5-(Trifluoromethyl)oxazol-4-yl]methanamine hydrochloride (CAS No. 2260936-78-3) is a versatile compound with diverse applications across multiple industries. Its unique structure, combined with recent advancements in synthetic and analytical techniques, positions it as a valuable tool for researchers and developers alike. As ongoing studies continue to uncover new potential uses for this compound, its role in shaping future innovations in chemistry and medicine is likely to grow significantly.

Recommended suppliers
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.